N-(3,5-dimethylphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-6,7,8,9-tetrahydro-5H-pyrimido[1,6-a]azepin-2-yl]acetamide
• InChI: InChI=1S/C22H25N5O4/c1-13-9-14(2)11-16(10-13)24-18(28)12-27-21(29)19(20-23-15(3)31-25-20)17-7-5-4-6-8-26(17)22(27)30/h9-11H,4-8,12H2,1-3H3,(H,24,28)
• InChI Key: CKCNRLNGHKLYCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C(=O)C(=C3CCCCCN3C2=O)C4=NOC(=N4)C)C
• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol
• CAS No.: 1775418-26-2

Description

N-(3,5-dimethylphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibition and Drug Lead Potential

• A novel synthetic route to 1,3,4-oxadiazole derivatives demonstrated potent α-glucosidase inhibitory potential, suggesting applications in managing diabetes or as leads in drug discovery. Molecular modeling and ADME predictions supported these findings, indicating the potential of such compounds as promising drug leads due to their enzymatic inhibition capabilities (Iftikhar et al., 2019).

Antibacterial and Enzyme Inhibition Potential

• In vitro biological assessment of 1,3,4-oxadiazole derivatives sandwiched by azinane and acetamides showed modest antibacterial potential. Specific compounds demonstrated significant activity against bacterial strains and enzymes, highlighting the utility of these compounds in antimicrobial and enzyme inhibition research (Virk et al., 2023).

Synthetic Methodology and Transformation

• The synthesis of 3,5-disubstituted 1-amino-1,3,5-triazine-2,4,6-triones from 1,3,4-oxadiazol-2(3H)-one derivatives through cyclic transformation revealed a novel synthetic pathway, potentially useful in the synthesis of compounds with similar structural motifs (Chau et al., 1997).

Antimicrobial and Anti-Enzymatic Activities

• Synthesis and biological screening of 5-substituted-1,3,4-oxadiazole derivatives demonstrated activities against acetylcholinesterase, butyrylcholinesterase, and lipoxygenase enzymes, suggesting their application in therapeutic areas related to enzyme regulation (Rehman et al., 2013).